Cas no 145798-74-9 (Methyl 5-aminoisoxazole-4-carboxylate)

• Product Name: Methyl 5-aminoisoxazole-4-carboxylate
• CAS No: 145798-74-9
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• MDL: MFCD02936655
• CID: 101465
• PubChem ID: 4520536
• Update Time: 2025-04-18

Methyl 5-aminoisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminoisoxazole-4-carboxylate
• 4-Isoxazolecarboxylicacid, 5-amino-, methyl ester
• Methyl 5-amino-1,2-oxazole-4-carboxylate
• Methyl 5-aminoisoxazole-4-carboxylate AldrichCPR
• 4-Isoxazolecarboxylicacid,5-amino-,methylester(9CI)
• methyl 5-aminoisoxazole-4-carboxylate(SALTDATA: 0.09HCl)
• 4-Isoxazolecarboxylic acid, 5-aMino-, Methyl ester
• VFA79874
• 145798-74-9
• AKOS005215236
• MFCD02936655
• EU-0029391
• Methyl5-aminoisoxazole-4-carboxylate
• Oprea1_663460
• SCHEMBL13343511
• BS-35712
• EN300-1699775
• FT-0766531
• DTXSID20403897
• Methyl 5-aminoisoxazole-4-carboxylate,95%
• Methyl 5-aminoisoxazole-4-carboxylate, AldrichCPR
• Methyl 5-amino-4-isoxaZolecarboxylate
• F81395
• DB-063628

• MDL： MFCD02936655
• Inchi： 1S/C5H6N2O3/c1-9-5(8)3-2-7-10-4(3)6/h2H,6H2,1H3
• InChI Key： SERNWBIIYUJWQS-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OC)C=N1)N

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 279.5°C at 760 mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.53

Methyl 5-aminoisoxazole-4-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 20/21/22
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines